Cas no 2624417-20-3 (1,​1'-​Biphenyl, 4-​chloro-​2-​fluoro-​3-​iodo-)

• Product Name: 1,​1'-​Biphenyl, 4-​chloro-​2-​fluoro-​3-​iodo-
• CAS No: 2624417-20-3
• MF: C₁₂H₇ClFI
• MW: 332.54
• CID: 5077270
• Update Time: 2025-10-29

1,​1'-​Biphenyl, 4-​chloro-​2-​fluoro-​3-​iodo- Chemical and Physical Properties

Names and Identifiers

• 1,​1'-​Biphenyl, 4-​chloro-​2-​fluoro-​3-​iodo-

• Inchi： 1S/C12H7ClFI/c13-10-7-6-9(11(14)12(10)15)8-4-2-1-3-5-8/h1-7H
• InChI Key： QQIOHOGPOQYTQC-UHFFFAOYSA-N
• SMILES： C1(=C(I)C(F)=C(C=C1)C1=CC=CC=C1)Cl

Additional information on 1,​1'-​Biphenyl, 4-​chloro-​2-​fluoro-​3-​iodo-

Introduction to 1,​1'-Biphenyl, 4-​chloro-​2-​fluoro-​3-​iodo- (CAS No. 2624417-20-3)

1,​1'-Biphenyl, 4-​chloro-​2-​fluoro-​3-​iodo- (CAS No. 2624417-20-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This biphenyl derivative features a distinct arrangement of chlorine, fluorine, and iodine substituents, which makes it a valuable intermediate in the synthesis of more complex molecules. The presence of multiple halogen atoms enhances its reactivity, making it a promising candidate for further chemical modifications and functionalization.

The compound's structure, characterized by a biphenyl core with substituents at the 4-chloro, 2-fluoro, and 3-iodo positions, contributes to its versatility in synthetic chemistry. The interplay between these halogen atoms can influence its electronic properties, making it an interesting subject for studying molecular interactions and reactivity patterns. In recent years, there has been growing interest in halogenated biphenyls due to their role in developing novel materials and bioactive compounds.

One of the most compelling aspects of 1,​1'-Biphenyl, 4-​chloro-​2-​fluoro-​3-​iodo- is its potential application in drug discovery. Researchers have been exploring its utility as a building block for designing new therapeutic agents. The compound's ability to undergo various chemical transformations, such as cross-coupling reactions, allows for the creation of diverse molecular architectures. These modifications can lead to the development of drugs with enhanced efficacy and reduced side effects.

In the realm of agrochemicals, this compound has shown promise as a precursor for synthesizing novel pesticides and herbicides. The structural features of 1,​1'-Biphenyl, 4-​chloro-​2-​fluoro-​3-​iodo, particularly the halogen atoms, contribute to its potential as a bioactive molecule. By leveraging its reactivity, chemists can design compounds that target specific biological pathways in pests, offering a new frontier in sustainable agriculture.

Recent studies have highlighted the compound's role in materials science as well. The unique electronic properties of halogenated biphenyls make them suitable for applications in organic electronics, including organic light-emitting diodes (OLEDs) and photovoltaic cells. The ability to fine-tune the electronic characteristics through strategic substitution patterns opens up new possibilities for developing advanced materials with tailored functionalities.

The synthesis of 1,​1'-Biphenyl, 4-​chloro-​2-​fluoro-​3-​iodo, while not trivial, has been optimized by several research groups. The process typically involves multi-step reactions that require careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it more feasible to produce this compound on a larger scale, facilitating further research and development.

The compound's stability under various conditions is another critical factor that makes it attractive for industrial applications. Studies have shown that 1,​1'-Biphenyl, 4-​chloro-​2-​fluoro, when properly handled and stored, maintains its structural integrity over time. This stability is essential for ensuring consistent performance in both laboratory settings and commercial products.

From a regulatory perspective, 1,​1'-Biphenyl, 4-chloro, must be handled with appropriate precautions to ensure safety and compliance with environmental regulations. While it is not classified as a hazardous material under current guidelines, proper storage and handling protocols are necessary to minimize any potential risks associated with its use.

The future prospects for 1,​1'-Biphenyl, are promising given its versatility and potential applications across multiple industries. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.